Cas no 2639375-95-2 (rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate)

• Product Name: rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate
• CAS No: 2639375-95-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5640327
• PubChem ID: 165899655
• Update Time: 2025-10-23

rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate
• 2639375-95-2
• EN300-27784122

• Inchi： 1S/C9H17NO3/c1-2-13-9(12)8-3-4-10-5-7(8)6-11/h7-8,10-11H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key： PJDASKFQVVHKEY-JGVFFNPUSA-N
• SMILES： O(CC)C([C@@H]1CCNC[C@H]1CO)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate

Research Brief on rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate (CAS: 2639375-95-2)

In recent years, the compound rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate (CAS: 2639375-95-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Its unique structural features, including the hydroxymethyl and carboxylate functional groups, make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric hydrogenation method using a chiral ruthenium catalyst, achieving an enantiomeric excess (ee) of over 95%. This advancement is critical for the production of high-purity intermediates required for preclinical and clinical studies.

The pharmacological potential of derivatives synthesized from rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate has also been explored. For instance, a series of piperidine-based inhibitors targeting the enzyme dipeptidyl peptidase-4 (DPP-4) demonstrated promising results in vitro and in vivo for the treatment of type 2 diabetes. These inhibitors, which incorporate the core structure of rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate, showed enhanced selectivity and reduced off-target effects compared to existing therapeutics.

In addition to metabolic disorders, researchers have investigated the application of this compound in neurological drug development. A 2024 study published in ACS Chemical Neuroscience highlighted its role as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. These modulators exhibited potent anxiolytic and anticonvulsant activities in animal models, suggesting potential for treating anxiety disorders and epilepsy.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate-based therapeutics. Issues such as cost-effective synthesis, stability under physiological conditions, and bioavailability need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of this compound.

In conclusion, rac-ethyl (3R,4S)-3-(hydroxymethyl)piperidine-4-carboxylate (CAS: 2639375-95-2) represents a valuable scaffold in medicinal chemistry, with applications spanning metabolic and neurological disorders. Continued research into its synthetic optimization and pharmacological profiling will undoubtedly contribute to the development of next-generation therapeutics.